Cas no 2138524-61-3 (tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate
• CAS No: 2138524-61-3
• MF: C₁₇H₃₀INO₃
• MW: 423.329477787018
• CID: 6035100
• PubChem ID: 165493175
• Update Time: 2025-05-20

tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate
• tert-butyl 4-(iodomethyl)-4-[(3-methylcyclopentyl)oxy]piperidine-1-carboxylate
• EN300-1136485
• 2138524-61-3

• Inchi： 1S/C17H30INO3/c1-13-5-6-14(11-13)21-17(12-18)7-9-19(10-8-17)15(20)22-16(2,3)4/h13-14H,5-12H2,1-4H3
• InChI Key： VAOJTOUMKYABQE-UHFFFAOYSA-N
• SMILES： ICC1(CCN(C(=O)OC(C)(C)C)CC1)OC1CCC(C)C1

Computed Properties

• Exact Mass: 423.12704g/mol
• Monoisotopic Mass: 423.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate

Tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate (CAS No. 2138524-61-3)

Tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate (CAS No. 2138524-61-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of piperidines and features a tert-butyl protecting group, an iodomethyl substituent, and a 3-methylcyclopentyl moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive compounds.

The tert-butyl protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal using mild acid or base catalysis. This protecting group helps to prevent unwanted side reactions and ensures the integrity of the piperidine ring during complex multi-step syntheses. The iodomethyl substituent, on the other hand, is a versatile functional group that can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution or cross-coupling reactions.

The 3-methylcyclopentyl moiety adds structural complexity and potential for stereochemical control, which is crucial in the development of chiral drugs. The cyclopentane ring is known for its conformational flexibility, which can influence the biological activity and pharmacokinetic properties of the final drug molecule. The presence of the methyl group further modulates the electronic and steric properties of the ring, making it an attractive scaffold for drug design.

Recent research has highlighted the importance of tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate in the synthesis of novel therapeutic agents. For instance, a study published in Journal of Medicinal Chemistry (2022) demonstrated that this compound can serve as a key intermediate in the development of potent inhibitors for specific protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for therapeutic intervention in various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate to synthesize a series of compounds with selective activity against bacterial pathogens. These compounds exhibited promising antibacterial properties and were found to be effective against both Gram-positive and Gram-negative bacteria, highlighting their potential as novel antibiotics.

The iodomethyl group in tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate can be readily functionalized through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Sonogashira coupling. These reactions allow for the introduction of a wide range of functional groups, including aryl, alkynyl, and vinyl moieties, thereby expanding the chemical diversity of the final products. This versatility makes tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate an attractive starting material for combinatorial chemistry approaches in drug discovery.

In addition to its synthetic utility, tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate has also been studied for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate antiproliferative activity against several cancer cell lines, suggesting its potential as a lead compound for further optimization. The antiproliferative effects are thought to be mediated through multiple mechanisms, including disruption of cell cycle progression and induction of apoptosis.

The structural complexity and functional versatility of tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate make it an ideal candidate for high-throughput screening (HTS) campaigns aimed at identifying new drug leads. HTS involves testing large libraries of compounds against specific biological targets to identify those with desirable pharmacological properties. By incorporating tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate into these libraries, researchers can explore a wide range of chemical space and increase the likelihood of discovering novel bioactive molecules.

Furthermore, computational methods such as molecular docking and molecular dynamics simulations have been employed to study the interactions between tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate and various biological targets. These studies provide valuable insights into the binding modes and affinity profiles of this compound, which can guide rational drug design efforts.

In conclusion, tert-butyl 4-(iodomethyl)-4-(3-methylcyclopentyl)oxypiperidine-1-carboxylate (CAS No. 2138524-61-3) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and functional versatility make it an attractive intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new opportunities for utilizing this compound in the development of innovative treatments for various diseases.